4-Bromo-2,5-dimethylpyridine
Cat. No. B169587
CAS No.:
17117-23-6
M. Wt: 186.05 g/mol
InChI Key: CGPIONYVXKQZPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08383644B2
Procedure details
Bromination. To a solution of 1.65 g of 2,5-dimethyl-4-nitro-pyridine 1-oxide in 50 mL dry EtOAc was added 11.1 mL PBr3 at rt. The mixture was heated to reflux over 0.5 h. Reflux continued for 3 h, then cooled to rt and poured into ice and EtOAc. The resulting mixture was brought to pH 10 with addition of NaOH pellets and layers were separated. An additional EtOAc extraction was combined with the first and the organic layers were washed with brine, dried with Na2SO4 and concentrated under reduced pressure. The residue was purified by column chromatography (hexanes-EtOAc) to provide 4-bromo-2,5-dimethyl-pyridine (248 mg). LCMS (m/z) 186.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[C:6]([N+]([O-])=O)[C:5]([CH3:11])=[CH:4][N+:3]=1[O-].P(Br)(Br)[Br:14].[OH-].[Na+]>CCOC(C)=O>[Br:14][C:6]1[C:5]([CH3:11])=[CH:4][N:3]=[C:2]([CH3:1])[CH:7]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.65 g
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Type
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reactant
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|
Smiles
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CC1=[N+](C=C(C(=C1)[N+](=O)[O-])C)[O-]
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Name
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|
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Quantity
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11.1 mL
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Type
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reactant
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Smiles
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P(Br)(Br)Br
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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|
Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux over 0.5 h
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Duration
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0.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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Reflux
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CUSTOM
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Type
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CUSTOM
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|
Details
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were separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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An additional EtOAc extraction
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WASH
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Type
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WASH
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|
Details
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were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried with Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography (hexanes-EtOAc)
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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|
Smiles
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BrC1=CC(=NC=C1C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 248 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
